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Compound of Interest

Compound Name: Dichlorprop-dimethylammonium

CAS No.: 53404-32-3

Cat. No.: B1607376

Get Quote

Introduction & Compound Profile
Dichlorprop-dimethylammonium (often formulated as the optically active Dichlorprop-P-

dimethylammonium) is the salt form of the phenoxypropionic acid herbicide 2,4-DP. While

widely recognized for its herbicidal utility in controlling broadleaf weeds, its application in basic

plant physiology research is critical for dissecting auxin signaling pathways, studying hormonal

crosstalk (Auxin-Ethylene-ABA), and characterizing herbicide resistance mechanisms.

Unlike the free acid form, the dimethylammonium salt significantly enhances water solubility

and apoplastic loading, making it the preferred formulation for precise physiological assays

where solvent toxicity (e.g., from DMSO or Ethanol) must be minimized.

Key Physicochemical Properties
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Property Specification Physiological Relevance

Active Isomer

(R)-2-(2,4-

dichlorophenoxy)propanoic

acid

Only the (R)-enantiomer binds

effectively to TIR1/AFB

receptors.[1]

Salt Form Dimethylammonium (DMA)

High water solubility; rapid

dissociation at physiological

pH (5.5–6.0).

Molecular Weight ~280.15 g/mol (Salt)

Essential for calculating

precise molar concentrations

(µM).

Primary Target TIR1/AFB Auxin Receptors

Mimics Indole-3-acetic acid

(IAA) but resists metabolic

degradation.

Mechanistic Insight: The "Auxin Overdose" Pathway
To utilize Dichlorprop-dimethylammonium effectively, researchers must understand that it

acts as a hyper-stable auxin mimic. It saturates the auxin signaling machinery, leading to a

catastrophic hormonal imbalance known as the "Auxin Overdose" syndrome.

The Signaling Cascade
Perception: Dichlorprop dissociates; the anion binds to the TIR1/AFB F-box proteins.

Derepression: This complex recruits Aux/IAA transcriptional repressors for ubiquitination and

proteasomal degradation.

Activation:ARF (Auxin Response Factors) are released, driving massive overexpression of

auxin-responsive genes (e.g., ACS family).

Lethal Crosstalk:

Ethylene Burst: Upregulation of ACS (ACC Synthase) causes massive ethylene

production.
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ABA Accumulation: Ethylene triggers NCED expression, leading to high Abscisic Acid

(ABA) levels.

Physiological Collapse: The ABA spike causes stomatal closure (limiting carbon fixation),

while ethylene causes vascular tissue disruption and ROS generation.

Visualization: Molecular Mode of Action
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Caption: The Dichlorprop-induced signaling cascade leading to hormonal crosstalk and

physiological collapse.

Experimental Protocols
Protocol A: Preparation of Stock Solutions
Challenge: The dimethylammonium salt is hygroscopic and dissociates rapidly. Precise pH

control is vital for uptake studies.

Materials:

Dichlorprop-P-dimethylammonium (analytical grade).

Milli-Q Water (18.2 MΩ).

0.1 M KOH and 0.1 M HCl for pH adjustment.

0.22 µm syringe filter (PES membrane).

Procedure:

Calculation: Calculate the mass required for a 100 mM stock.

Note: Ensure you use the molecular weight of the salt form, not the acid.

Dissolution: Dissolve the calculated mass in 80% of the final volume of Milli-Q water. Vortex

until clear (the salt is highly soluble).

pH Adjustment: Check pH. It is typically slightly acidic to neutral. Adjust to pH 5.8

(physiologically neutral for plant media) using KOH/HCl.

Why? Extreme pH affects the protonation state and transport across the plasma

membrane via AUX1/LAX influx carriers.

Sterilization: Filter sterilize through a 0.22 µm filter into a sterile cryovial.

Storage: Aliquot and store at -20°C. Stable for 6 months. Avoid repeated freeze-thaw cycles.
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Protocol B: Arabidopsis Root Growth Inhibition Assay
Purpose: To quantify auxin sensitivity or resistance in specific genotypes (e.g., tir1 mutants).

Workflow Visualization:
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Caption: Step-by-step workflow for the vertical root growth inhibition bioassay.

Detailed Methodology:

Media Prep: Prepare 0.5x Murashige & Skoog (MS) medium + 1% sucrose + 0.8% phytagel.

Treatment: Add Dichlorprop stock to cooling media (~50°C) to achieve final concentrations: 0

(Mock), 10, 50, 100, 500 nM.

Transfer: Transfer 4-day-old seedlings (uniform size) from germination plates to treatment

plates.

Incubation: Grow vertically for 72 hours.

Data Collection: Scan plates at 600 dpi. Measure primary root length using ImageJ/Fiji.

Analysis: Calculate % inhibition relative to Mock. Determine IC50.

Protocol C: Whole-Plant Epinasty & Ethylene Scoring
Purpose: To assess the "Auxin Overdose" phenotype and ethylene involvement.

Plant Material: 3-week-old Arabidopsis or 4-week-old Tobacco (Nicotiana benthamiana).

Application: Spray plants to runoff with 100 µM Dichlorprop-P (salt) + 0.05% Silwet L-77

(surfactant).
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Control: Water + Surfactant.[2]

Scoring (Time-Course):

1-4 Hours: Observe leaf hyponasty (upward bending) followed by epinasty (downward

curling).

24 Hours: Score for stem curvature and tissue collapse.

Molecular Validation (Optional): Harvest tissue at 4h post-treatment for qPCR analysis of

ACS (ethylene synthesis) and NCED (ABA synthesis) marker genes.

Data Analysis & Troubleshooting
Expected Results Matrix

Assay Parameter
Wild Type
Response

tir1/afb Mutant
Response

Root Inhibition IC50 ~30–50 nM > 200 nM (Resistant)

Epinasty Curvature Angle > 90° downward curl < 20° (Minimal curl)

Gene Expression ACS Transcript > 10-fold induction
No significant

induction

Troubleshooting Guide
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Issue Probable Cause Corrective Action

Precipitation in Stock
pH too low or high

concentration

Ensure pH > 5.0. Do not

exceed 100 mM for aqueous

stocks.

Inconsistent Root Data Light sensitivity of auxin

Wrap plates in foil if using

older incubators; Dichlorprop is

relatively stable but light

hygiene is good practice.

No Phenotype Isomer issue

Verify you are using

Dichlorprop-P (active) and not

the S-isomer or unseparated

racemate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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